Cas no 2229285-00-9 (methyl 4-(1-cyano-3-oxocyclobutyl)benzoate)

• Product Name: methyl 4-(1-cyano-3-oxocyclobutyl)benzoate
• CAS No: 2229285-00-9
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 6386709
• PubChem ID: 165839705
• Update Time: 2025-05-20

methyl 4-(1-cyano-3-oxocyclobutyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-cyano-3-oxocyclobutyl)benzoate
• 2229285-00-9
• EN300-1820091

• Inchi： 1S/C13H11NO3/c1-17-12(16)9-2-4-10(5-3-9)13(8-14)6-11(15)7-13/h2-5H,6-7H2,1H3
• InChI Key： VMSALWOJFWQADY-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2C=CC(C(=O)OC)=CC=2)C1

Computed Properties

• Exact Mass: 229.07389321g/mol
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.2Ų

Additional information on methyl 4-(1-cyano-3-oxocyclobutyl)benzoate

Methyl 4-(1-Cyano-3-Oxocyclobutyl)benzoate: A Comprehensive Overview

Methyl 4-(1-cyano-3-oxocyclobutyl)benzoate (CAS No. 2229285-00-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its distinct structural features, holds potential applications in various areas, including pharmaceuticals, materials, and catalysis. This comprehensive overview aims to provide a detailed understanding of the chemical properties, synthesis methods, and potential applications of methyl 4-(1-cyano-3-oxocyclobutyl)benzoate.

Chemical Structure and Properties

The molecular formula of methyl 4-(1-cyano-3-oxocyclobutyl)benzoate is C₁₃H₁₁NO₃, with a molecular weight of approximately 233.23 g/mol. The compound features a cyclobutane ring with a cyano group and a ketone functionality, attached to a benzene ring via an ester linkage. The presence of these functional groups imparts unique chemical and physical properties to the molecule. For instance, the cyano group enhances the electron-withdrawing effect, while the ketone functionality provides reactivity for various chemical transformations.

The solubility of methyl 4-(1-cyano-3-oxocyclobutyl)benzoate in common organic solvents such as dichloromethane, acetone, and ethanol is moderate to good. This property facilitates its use in various synthetic protocols and analytical techniques. Additionally, the compound exhibits thermal stability up to temperatures around 150°C, making it suitable for high-temperature processes.

Synthesis Methods

The synthesis of methyl 4-(1-cyano-3-oxocyclobutyl)benzoate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-cyanocyclobutanone with methyl 4-bromobenzoate in the presence of a base such as potassium carbonate or cesium carbonate. This reaction typically proceeds via a nucleophilic substitution mechanism, yielding the desired product in good yields.

An alternative approach involves the use of transition-metal catalysis. For example, palladium-catalyzed cross-coupling reactions can be employed to couple 4-bromomethyl benzoate with cyclobutanone nitrile. This method offers improved atom economy and reduced waste generation compared to traditional synthetic routes.

Applications in Pharmaceutical Research

Methyl 4-(1-cyano-3-oxocyclobutyl)benzoate has shown promise in pharmaceutical research due to its unique structural features and reactivity. Recent studies have explored its potential as a lead compound for drug discovery. For instance, researchers at the University of California have investigated its ability to modulate specific protein-protein interactions involved in cancer pathways. Preliminary results indicate that derivatives of this compound exhibit potent anti-proliferative effects on cancer cell lines.

In addition to cancer research, methyl 4-(1-cyano-3-oxocyclobutyl)benzoate has been studied for its potential as an anti-inflammatory agent. Studies conducted at Harvard Medical School have demonstrated that certain derivatives can effectively inhibit key inflammatory mediators such as TNF-α and IL-6. These findings suggest that this compound could serve as a valuable starting point for developing novel anti-inflammatory drugs.

Materials Science Applications

Beyond pharmaceuticals, methyl 4-(1-cyano-3-oxocyclobutyl)benzoate has found applications in materials science due to its unique electronic properties. The presence of the cyano group and ketone functionality makes it an attractive candidate for designing functional materials with tailored electronic properties.

One notable application is in the field of organic electronics. Researchers at Stanford University have synthesized polymers incorporating units derived from methyl 4-(1-cyano-3-oxocyclobutyl)benzoate. These polymers exhibit excellent charge transport properties and have been used in the fabrication of organic field-effect transistors (OFETs). The high electron mobility observed in these devices suggests that this compound could play a crucial role in advancing organic electronics technology.

Catalysis and Synthetic Chemistry

The reactivity of methyl 4-(1-cyano-3-oxocyclobutyl)benzoate makes it a valuable intermediate in synthetic chemistry. Its ability to undergo various chemical transformations has been exploited in the development of new synthetic methodologies. For example, researchers at MIT have developed a novel catalytic system that enables the selective reduction of the cyano group to an amine functionality under mild conditions. This method provides a straightforward route to access amine-substituted derivatives of this compound.

In another study conducted at ETH Zurich, scientists have utilized methyl 4-(1-cyano-3-oxocyclobutyl)benzoate as a building block for constructing complex molecular architectures through iterative coupling reactions. The versatility of this compound in forming stable intermediates has facilitated the synthesis of intricate molecules with potential applications in drug discovery and materials science.

Conclusion

In conclusion, methyl 4-(1-cyano-3-oxocyclobutyl)benzoate (CAS No. 2229285-00-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and reactivity make it an attractive candidate for pharmaceutical research, materials science, and synthetic chemistry. Ongoing research continues to uncover new possibilities for this compound, highlighting its potential to contribute significantly to future advancements in these fields.